Cas no 1177339-41-1 (2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate)

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate is a synthetic organic compound featuring a phenethylamine backbone substituted with trimethoxy groups and an aminoethanol moiety, stabilized as an oxalate salt. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and biochemical research. The oxalate salt form enhances solubility and stability, facilitating precise handling in experimental applications. The trimethoxy substitutions contribute to its potential as an intermediate in the synthesis of bioactive molecules, particularly in studies involving neurotransmitter analogs or receptor modulation. Its well-defined crystalline structure ensures high purity, critical for reproducibility in research. The compound is typically handled under controlled conditions due to its specialized nature.
2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate structure
1177339-41-1 structure
Product Name:2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate
CAS No:1177339-41-1
MF:C13H19NO8
MW:317.29186463356
CID:4683628
Update Time:2025-08-05

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate
    • 2-amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate
    • H8663
    • 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol (C2H2O4)
    • Inchi: 1S/C11H17NO4.C2H2O4/c1-14-9-5-11(16-3)10(15-2)4-7(9)8(12)6-13;3-1(4)2(5)6/h4-5,8,13H,6,12H2,1-3H3;(H,3,4)(H,5,6)
    • InChI Key: CKWWMQSBAOZKBR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1C(CO)N)OC)OC.OC(C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Topological Polar Surface Area: 149

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Additional information on 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol Oxalate (CAS No. 1177339-41-1): An Overview of Its Structure, Properties, and Applications

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate (CAS No. 1177339-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the study of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate.

Chemical Structure and Synthesis

The molecular formula of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate is C13H19N1O6. The compound consists of a central ethanol moiety attached to a 2,4,5-trimethoxyphenyl group and an amino group. The oxalate salt form is commonly used to enhance its solubility and stability. The synthesis of this compound typically involves several steps, including the formation of the 2,4,5-trimethoxyphenyl derivative and subsequent coupling with the amino alcohol followed by the addition of oxalic acid to form the final product.

Physical Properties

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate is a white crystalline solid with a melting point ranging from 180 to 185°C. It is moderately soluble in water and exhibits good solubility in organic solvents such as methanol and ethanol. The compound's solubility properties make it suitable for various pharmaceutical formulations and biological assays.

Spectroscopic Analysis

The spectroscopic characteristics of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The NMR spectrum reveals distinct signals for the aromatic protons and the methoxy groups, while the IR spectrum shows characteristic peaks for the hydroxyl and carboxyl groups. These spectroscopic data are crucial for confirming the purity and identity of the compound.

Biological Activity and Therapeutic Potential

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, studies have indicated that this compound may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

A notable study published in the Journal of Medicinal Chemistry reported that 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. The compound was found to reduce inflammation in lipopolysaccharide (LPS)-induced macrophages by downregulating the expression of inflammatory genes. These findings suggest that 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate could be a valuable lead compound for developing new anti-inflammatory drugs.

Clinical Trials and Future Prospects

The therapeutic potential of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate has led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. Preliminary results from these trials have been encouraging, with no significant adverse effects reported.

In addition to its anti-inflammatory properties, researchers are exploring the potential of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate as a neuroprotective agent. Preclinical studies have shown that it can protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

Safety Considerations

The safety profile of 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with no significant toxicity observed. However, further long-term safety studies are necessary to ensure its safety for chronic use.

Sustainability and Green Chemistry

In line with the principles of green chemistry, efforts are being made to develop more sustainable methods for synthesizing 2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate. Researchers are exploring alternative synthetic routes that minimize waste generation and reduce environmental impact. For example, one study published in Green Chemistry described a novel catalytic method that significantly improved the yield and selectivity of the synthesis while reducing solvent usage.

Conclusion

2-Amino-2-(2,4,5-trimethoxyphenyl)ethanol oxalate (CAS No. 1177339-41-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. Ongoing clinical trials will provide valuable insights into its safety and efficacy in treating inflammatory conditions and neurodegenerative diseases. As research continues to advance our understanding of this compound's mechanisms of action and potential benefits, it holds great promise for improving patient outcomes in various medical conditions.

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